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FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling of (S,S)-
Valifenalate, a fungicide used in a variety of research applications. Adherence to these

guidelines is essential for ensuring personnel safety and maintaining a secure laboratory

environment. This guide offers procedural, step-by-step instructions to address key operational

questions, from personal protective equipment (PPE) to disposal protocols.

Essential Safety and Handling
Proper handling of (S,S)-Valifenalate is paramount to prevent exposure and ensure the

integrity of your experiments. The following table summarizes the recommended personal

protective equipment.
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Protection Type Specific Recommendations Rationale

Eye Protection
Safety goggles with side-

shields[1][2][3]

Protects against splashes and

airborne particles.

Hand Protection

Protective, chemical-resistant

gloves (e.g., nitrile, neoprene)

[1][2][3]

Prevents skin contact and

absorption. Specific

breakthrough time data for

(S,S)-Valifenalate is not

available; therefore, select

gloves with broad chemical

resistance and inspect them

before each use.

Body Protection

Long-sleeve shirt and long

pants or a lab coat.[4]

Impervious clothing for larger

quantities or risk of splashing.

[1][2][3]

Minimizes skin exposure.

Footwear Closed-toe shoes and socks[4] Protects feet from spills.

Respiratory Protection

A suitable respirator should be

used when handling the

powder form to avoid dust and

aerosol formation, especially in

areas without adequate

exhaust ventilation.[1][2][3]

Prevents inhalation of the

substance.

Operational Plan: From Receipt to Disposal
A systematic approach to managing (S,S)-Valifenalate in the laboratory is critical. The

following workflow outlines the key steps.
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Workflow for Handling (S,S)-Valifenalate
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Caption: This diagram illustrates the key stages for the safe handling of (S,S)-Valifenalate,

from initial receipt to final disposal.

Step-by-Step Guidance
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Log the material in your chemical inventory.

Store (S,S)-Valifenalate in a tightly sealed container in a cool, well-ventilated area, away

from direct sunlight and sources of ignition.[1][5] The recommended storage temperature for

the powder is -20°C.[1]

2. Preparation and Handling:

Always handle (S,S)-Valifenalate in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust or aerosols.[1][5]

Don the appropriate PPE as detailed in the table above.

Avoid contact with eyes and skin.[1][5]

3. Experimental Use:

Follow your institution's standard operating procedures for handling chemical reagents.

Ensure that a safety shower and eyewash station are readily accessible.[1][2][3]

4. Decontamination and Disposal:

Clean all contaminated surfaces and equipment thoroughly after use.

Dispose of (S,S)-Valifenalate and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[1] Do not dispose of it down the drain

or in the regular trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b8093403?utm_src=pdf-body
https://www.benchchem.com/product/b8093403?utm_src=pdf-body
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Reports/2019/5.29_VALIFENALATE__318_.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1659.htm
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Reports/2019/5.29_VALIFENALATE__318_.pdf
https://www.benchchem.com/product/b8093403?utm_src=pdf-body
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Reports/2019/5.29_VALIFENALATE__318_.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1659.htm
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Reports/2019/5.29_VALIFENALATE__318_.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1659.htm
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Reports/2019/5.29_VALIFENALATE__318_.pdf
https://file.medchemexpress.com/batch_PDF/HY-17518A/S-S-Valifenalate-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC22360.html
https://www.benchchem.com/product/b8093403?utm_src=pdf-body
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Reports/2019/5.29_VALIFENALATE__318_.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8093403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For spills, absorb the material with an inert absorbent and place it in a sealed container for

disposal.[1]

First Aid Procedures
In the event of exposure, immediate action is crucial.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water. Seek

medical attention if irritation persists.[1]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[1][2]

Ingestion
Do NOT induce vomiting. Wash out mouth with

water and seek immediate medical attention.[1]

Quantitative Data Summary
The following tables provide a summary of the available quantitative data for (S,S)-
Valifenalate.

Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₁₉H₂₇ClN₂O₅ [1][3][6]

Molecular Weight 398.88 g/mol [1][3][6]

CAS Number 283159-94-4 [1]

Appearance Powder [1]

Storage Temperature -20°C [1]

Toxicological Data

Test Result Species Reference

Acute Oral LD50 > 5000 mg/kg Rat [1]

Acute Dermal LD50 > 2000 mg/kg Rat [1]

Acute Inhalation LC50 > 3.118 mg/L Rat [1]

Occupational Exposure Limits

Limit Value Reference

OSHA PEL Not established [1][5]

ACGIH TLV Not established [1][5]

Disclaimer: The information provided in this document is intended for use by qualified

professionals and is based on currently available data. It is the user's responsibility to conduct

a thorough risk assessment and to implement appropriate safety measures for their specific

laboratory conditions. Always consult the Safety Data Sheet (SDS) provided by the

manufacturer for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Reports/2019/5.29_VALIFENALATE__318_.pdf
https://file.medchemexpress.com/batch_PDF/HY-17518A/S-S-Valifenalate-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC22360.html
https://pubchem.ncbi.nlm.nih.gov/compound/Valifenalate
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1659.htm
http://cdn.chemservice.com/product/msdsnew/External/English/N-13281%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b8093403#personal-protective-equipment-for-handling-s-s-valifenalate
https://www.benchchem.com/product/b8093403#personal-protective-equipment-for-handling-s-s-valifenalate
https://www.benchchem.com/product/b8093403#personal-protective-equipment-for-handling-s-s-valifenalate
https://www.benchchem.com/product/b8093403#personal-protective-equipment-for-handling-s-s-valifenalate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8093403?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8093403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

